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Compound of Interest

Compound Name: Trimethylammonium bromide

Cat. No.: B3050748 Get Quote

An In-depth Technical Guide to Trimethylammonium Bromide

For researchers, scientists, and professionals in drug development, a thorough understanding

of the fundamental properties of chemical compounds is paramount. This guide provides core

technical information on trimethylammonium bromide, a quaternary ammonium salt with

applications in organic synthesis and biochemical protocols.

Core Properties of Trimethylammonium Bromide
Trimethylammonium bromide is a quaternary ammonium salt consisting of a central nitrogen

atom bonded to three methyl groups and a bromide ion.[1] It is typically a white crystalline solid

soluble in water and polar organic solvents.[1]

Quantitative Data Summary
The fundamental molecular properties of trimethylammonium bromide are summarized in the

table below.
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Property Value

Molecular Formula C₃H₁₀BrN[2][3][4] or C₃H₉N·HBr[1][5]

Molecular Weight 140.02 g/mol [2][3][4][5][6]

IUPAC Name
N,N-dimethylmethanamine;hydrobromide[2] or

trimethylazanium bromide[3]

CAS Number 2840-24-6[2][3]

Applications and Experimental Protocols
Trimethylammonium bromide serves as a versatile compound in various laboratory settings.

Its utility is notable in its role as a phase transfer catalyst and as a component in buffer

solutions for DNA extraction.[1][5]

Experimental Protocol: Phase Transfer Catalysis
One of the significant applications of trimethylammonium bromide is as a phase transfer

catalyst in heterogeneous reaction mixtures.[1] This protocol outlines a general methodology

for a substitution reaction between an aqueous solution of a nucleophile and an organic-soluble

substrate.

Objective: To facilitate the reaction between a water-soluble nucleophile and an organic-soluble

substrate using trimethylammonium bromide as a phase transfer catalyst.

Materials:

Organic substrate (e.g., an alkyl halide) dissolved in a non-polar organic solvent (e.g.,

toluene, dichloromethane).

Aqueous solution of a nucleophilic salt (e.g., sodium cyanide, sodium azide).

Trimethylammonium bromide (catalytic amount, typically 1-5 mol%).

Reaction vessel equipped with a magnetic stirrer and reflux condenser.

Separatory funnel.
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Drying agent (e.g., anhydrous magnesium sulfate).

Rotary evaporator.

Methodology:

Reaction Setup: The organic substrate, dissolved in the chosen organic solvent, is added to

the reaction vessel.

Aqueous Phase Addition: The aqueous solution of the nucleophile is added to the same

vessel, forming a biphasic system.

Catalyst Introduction: A catalytic amount of trimethylammonium bromide is added to the

reaction mixture.

Reaction Conditions: The mixture is stirred vigorously to ensure adequate mixing of the two

phases. The reaction may be heated to reflux to increase the reaction rate, depending on the

specific substrates.

Monitoring: The progress of the reaction is monitored by a suitable analytical technique, such

as thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is allowed to cool to room temperature. The

organic and aqueous layers are separated using a separatory funnel.

Extraction: The aqueous layer is typically extracted one or more times with the organic

solvent to recover any remaining product.

Drying and Concentration: The combined organic extracts are dried over an anhydrous

drying agent, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator to yield the crude product.

Purification: The crude product can be further purified by techniques such as recrystallization

or column chromatography.

Visualizing Experimental Workflows
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To better illustrate the logical flow of processes involving trimethylammonium bromide, the

following diagrams are provided in the DOT language for use with Graphviz.
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Click to download full resolution via product page

Caption: Workflow for a Phase Transfer Catalyzed Reaction.
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Caption: Mechanism of Phase Transfer Catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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